![molecular formula C17H16N2S B4398433 1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole](/img/structure/B4398433.png)
1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole
Overview
Description
1-Allyl-2-[(phenylthio)methyl]-1H-benzimidazole, also known as ABZMT, is a benzimidazole derivative that has been extensively studied for its potential applications in scientific research. This compound is of great interest due to its unique chemical structure and potential biological activities.
Mechanism of Action
The mechanism of action of 1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole is not fully understood. However, studies have shown that this compound inhibits the activity of tubulin, a protein that is involved in cell division. This inhibition leads to cell cycle arrest and apoptosis in cancer cells. This compound also inhibits the replication of viruses by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis and cell cycle arrest. In addition, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. In viruses, this compound inhibits viral DNA synthesis, leading to the inhibition of viral replication.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole is its potential applications in cancer and antiviral research. This compound has been shown to be effective in inhibiting the growth of cancer cells and the replication of viruses. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
For research on 1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole include the development of more efficient synthesis methods, optimization for use in drug delivery systems, and further studies to fully understand its mechanism of action and potential applications in other areas of scientific research.
Scientific Research Applications
1-allyl-2-[(phenylthio)methyl]-1H-benzimidazole has been studied for its potential applications in scientific research. One of the major areas of research is its anticancer activity. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its potential use as an antiviral agent. Studies have shown that this compound inhibits the replication of viruses such as herpes simplex virus and human cytomegalovirus.
properties
IUPAC Name |
2-(phenylsulfanylmethyl)-1-prop-2-enylbenzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2S/c1-2-12-19-16-11-7-6-10-15(16)18-17(19)13-20-14-8-4-3-5-9-14/h2-11H,1,12-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGRFJRLOWLMZIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=CC=CC=C2N=C1CSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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